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Introduction

(-)-Dizocilpine maleate, also known as (-)-MK-801, is a potent and selective non-competitive
antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It binds to a site within the ion
channel of the NMDA receptor, thereby blocking the influx of Ca2+.[3][4] This mechanism of
action makes it a valuable tool in neuroscience research for studying the roles of NMDA
receptors in various physiological and pathological processes, including learning, memory, and
neurotoxicity.[2] Accurate and reproducible experimental results rely on the correct preparation
of (-)-Dizocilpine maleate solutions. These application notes provide detailed protocols for the
preparation of stock solutions, ensuring consistency and reliability in your research.

Data Presentation

The solubility of (-)-Dizocilpine maleate can differ based on the solvent. The following table
summarizes the solubility of (-)-Dizocilpine maleate in various common laboratory solvents.
For optimal results, it is recommended to use a fresh, anhydrous solvent, as the presence of
moisture can affect solubility, particularly in DMSO.[2][5]
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Solvent Solubility

Remarks

DMSO 67-100 mg/mL[1][2][5]

Requires sonication to
dissolve.[1][2] Use of fresh,
anhydrous DMSO is
recommended as it is

hygroscopic.[1][5]

Ethanol ~7-25 mg/mL[1][2]

Sonication may be required for

complete dissolution.[1][2]

Water ~7.69-8.33 mg/mL][1][6]

Requires sonication and
warming to 60°C.[1][2]
Sparingly soluble in aqueous
buffers.[7]

Dimethyl formamide (DMF) ~25 mg/mL[2][7]

Purge with an inert gas.[7]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution for long-term storage,

which can then be diluted to the desired working concentration for various in vitro and in vivo

applications.

Materials:

(-)-Dizocilpine maleate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator

Procedure:
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» Weighing: Carefully weigh the desired amount of (-)-Dizocilpine maleate powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
concentration. For example, to prepare a 100 mM stock solution (Molecular Weight: 337.37
g/mol ), dissolve 33.74 mg of (-)-Dizocilpine maleate in 1 mL of DMSO.

o Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, use an
ultrasonic bath to aid dissolution until the solution is clear and free of particulates.[1][2]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1][2]

Protocol 2: Preparation of an Aqueous Working Solution

For certain applications, particularly in vivo experiments where DMSO may have vehicle
effects, a saline-based solution is preferred. Due to the lower solubility in aqueous solutions,
this protocol is suitable for preparing lower concentration working solutions.

Materials:

» (-)-Dizocilpine maleate powder

o Sterile Saline (0.9% NaCl)

 Sterile microcentrifuge tubes

o \ortex mixer

o Water bath or heating block

e Sonicator (optional)

Procedure:

o Weighing: Weigh the required amount of (-)-Dizocilpine maleate powder in a sterile
microcentrifuge tube.
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e Solvent Addition: Add the desired volume of sterile saline to achieve the final target
concentration.

» Dissolution: Vortex the solution vigorously. If the compound does not dissolve completely,
gentle warming up to 60°C and sonication can be applied to facilitate dissolution.[1][2]

e Use: It is recommended to prepare aqueous working solutions fresh on the day of the
experiment and not to store them for long periods.[7] If needed, sterile filter the solution
using a 0.22 um filter before use.[1]

Mandatory Visualizations
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Workflow for (-)-Dizocilpine Maleate Stock Solution Preparation

Workflow for (-)-Dizocilpine Maleate Stock Solution Preparation

Start: Obtain (-)-Dizocilpine Maleate Powder

Weigh Compound

Dissolve in Appropriate Solvent

Sonicate/Warm if Necessary

Visually Inspect for Complete Dissolution

Aliquot into Smaller Volumes

Store at -20°C or -80°C

End: Ready-to-use Stock Solution

Click to download full resolution via product page

Caption: Workflow for the preparation of (-)-Dizocilpine maleate stock solutions.
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Simplified NMDA Receptor Signaling Pathway and Site of Action of (-)-Dizocilpine Maleate

Simplified NMDA Receptor Signaling Pathway and Site of Action of (-)-Dizocilpine Maleate
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Caption: Mechanism of action of (-)-Dizocilpine maleate at the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
(-)-Dizocilpine Maleate Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617396#how-to-prepare-dizocilpine-maleate-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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